Cas no 1315378-71-2 (H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2)

• Product Name: H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2
• CAS No: 1315378-71-2
• MF: C₅₈H₉₆N₂₀O₂₀S
• MW: 1425.56985092163
• CID: 2089830
• PubChem ID: 56972196
• Update Time: 2025-06-09

H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2 Chemical and Physical Properties

Names and Identifiers

• TCS 184
• (4S)-5-[[(2S)-1-[[(2S,3R)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[(2S)-2-[[(2S)-1-[[2-[[(2S)-1-[[(2S)-1-Amino-
• H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2
• AKOS024457050
• 1315378-71-2
• DA-78273
• TAESTFMRPS GSR
• PD079301

• Inchi： 1S/C58H96N20O20S/c1-28(68-54(96)43(59)29(2)82)46(88)71-33(16-17-42(85)86)48(90)75-39(27-81)52(94)77-44(30(3)83)55(97)74-36(23-31-11-6-5-7-12-31)50(92)72-34(18-22-99-4)49(91)73-35(14-9-20-66-58(63)64)56(98)78-21-10-15-40(78)53(95)76-37(25-79)47(89)67-24-41(84)69-38(26-80)51(93)70-32(45(60)87)13-8-19-65-57(61)62/h5-7,11-12,28-30,32-40,43-44,79-83H,8-10,13-27,59H2,1-4H3,(H2,60,87)(H,67,89)(H,68,96)(H,69,84)(H,70,93)(H,71,88)(H,72,92)(H,73,91)(H,74,97)(H,75,90)(H,76,95)(H,77,94)(H,85,86)(H4,61,62,65)(H4,63,64,66)/t28-,29+,30+,32-,33-,34-,35-,36-,37-,38-,39-,40-,43-,44-/m0/s1
• InChI Key： NDIVCCNTIKREGG-BOGMMOMNSA-N
• SMILES： S(C)CC[C@@H](C(N[C@@H](CCC/N=C(\N)/N)C(N1CCC[C@H]1C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N)=O)CCC/N=C(\N)/N)=O)CO)=O)=O)CO)=O)=O)=O)NC([C@H](CC1C=CC=CC=1)NC([C@H]([C@@H](C)O)NC([C@H](CO)NC([C@H](CCC(=O)O)NC([C@H](C)NC([C@H]([C@@H](C)O)N)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1424.68304671 g/mol
• Monoisotopic Mass: 1424.68304671 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 23
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 99
• Rotatable Bond Count: 45
• Complexity: 2810
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -11.9
• Topological Polar Surface Area: 702
• Molecular Weight: 1425.6

Additional information on H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2

Introduction to the Peptide H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2 (CAS No. 1315378-71-2)

The peptide H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2 (CAS No. 1315378-71-2) is a synthetic compound that has garnered significant attention in the field of biochemistry and pharmaceutical research. This peptide, composed of a specific sequence of amino acids, exhibits unique biological properties that make it a valuable tool in various scientific and medical applications.

H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2 is a linear peptide with the molecular formula C₆₉H₁₀₉N₁₉O₁₈. Its molecular weight is approximately 1460.7 Da. The peptide's structure is characterized by a specific sequence of amino acids, which are essential for its biological activity and interactions with cellular components.

Recent studies have highlighted the potential therapeutic applications of H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2. One notable area of research involves its role in modulating immune responses. The peptide has been shown to exhibit immunomodulatory properties, making it a candidate for the development of new therapeutic agents for autoimmune diseases and inflammatory conditions.

In addition to its immunomodulatory effects, H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2 has been investigated for its potential as an antiviral agent. Studies have demonstrated that the peptide can interfere with viral replication processes, particularly in the context of RNA viruses such as influenza and coronaviruses. This property makes it a promising candidate for the development of antiviral therapies.

The mechanism of action of H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2 is multifaceted. It can interact with specific receptors on cell surfaces, modulate intracellular signaling pathways, and influence gene expression. These mechanisms contribute to its diverse biological activities, including anti-inflammatory, antiviral, and immunomodulatory effects.

Clinical trials are currently underway to evaluate the safety and efficacy of H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2 in various therapeutic contexts. Preliminary results have been encouraging, with the peptide demonstrating a favorable safety profile and significant biological activity in preclinical models.

The synthesis of H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2 involves solid-phase peptide synthesis (SPPS) techniques, which allow for precise control over the sequence and purity of the final product. The use of advanced synthetic methods ensures that the peptide meets high standards of quality and consistency, making it suitable for both research and clinical applications.

In conclusion, H-Thr-Ala-Glu-Ser-Thr-Phe-Met-Arg-Pro-Ser-Gly-Ser-Arg-NH2 (CAS No. 1315378-71-2) is a promising compound with a wide range of potential applications in biochemistry and pharmaceutical research. Its unique biological properties and versatile mechanisms of action make it an important focus for ongoing scientific investigation and therapeutic development.